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Compound of Interest

Compound Name: 4-(Bromomethyl)phenylacetic acid

Cat. No.: B083933

An In-depth Technical Guide to 4-(Bromomethyl)phenylacetic Acid and its Synonyms
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-(Bromomethyl)phenylacetic
acid, a versatile reagent in organic synthesis and drug development. This document details its
chemical identity, physicochemical properties, key synthetic protocols, and significant
applications, with a focus on its role as a linker in solid-phase peptide synthesis.

Chemical Identity and Synonyms

4-(Bromomethyl)phenylacetic acid is an aromatic carboxylic acid containing a reactive
bromomethyl group. This dual functionality makes it a valuable intermediate for the synthesis of
a wide range of bioactive molecules. It is widely known in the scientific community under
several synonyms, most notably as PAM acid, which underscores its application in peptide
amide synthesis.

A comprehensive list of its identifiers and synonyms is provided below:
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Identifier Type Value
IUPAC Name 2-[4-(bromomethyl)phenyl]acetic acid[1]
CAS Number 13737-36-5[2][3]

Molecular Formula

CoHoBrO2[2][3]

Common Synonyms

PAM Acid, 4-(Carboxymethyl)benzyl bromide, p-
(Bromomethyl)phenylacetic acid[2][3]

2-(4-Bromomethylphenyl)acetic acid, [4-

Other Synonyms (Bromomethyl)phenyl]acetic acid,
Benzeneacetic acid, 4-(bromomethyl)-[4]

PubChem CID 4519056[1][2]

MDL Number MFCD00010632[2]

EC Number 604-016-4[1]

inChi INChl=1S/C9H9BrO2/c10-6-8-3-1-7(2-4-8)5-
9(11)12/h1-4H,5-6H2,(H,11,12)[1][5]

InChlKey WCOCCXZFEJGHTC-UHFFFAOYSA-N[1][5]

SMILES C1=CC(=CC=C1CC(=0)0)CBr[1]

Physicochemical Properties

The physical and chemical properties of 4-(Bromomethyl)phenylacetic acid are crucial for its
handling, storage, and application in synthesis.
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Property Value

Molecular Weight 229.07 g/mol [1][2][3]

Appearance White to light beige crystalline powder[4]
Melting Point 179-183 °CJ[5][6]

Purity > 95-99% (commercially available)[2][5]
Solubility Sparingly soluble in water[4]

Room temperature, recommended in a cool,

Storage Temperature
dark place (<15°C)[7]

Experimental Protocols

Detailed methodologies for the synthesis and application of 4-(Bromomethyl)phenylacetic
acid are presented below.

Synthesis of 4-(Bromomethyl)phenylacetic Acid from p-
Toluacetic Acid

This protocol describes a common method for the preparation of 4-
(Bromomethyl)phenylacetic acid.

Materials:

p-Toluacetic acid

Chlorobenzene

N-bromosuccinimide (NBS)

Benzoyl peroxide

Hydrochloric acid

Procedure:
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 In a suitable reaction vessel, add 24 g of p-toluacetic acid to 75 ml of chlorobenzene.
e Add 30 g of N-bromosuccinimide (NBS) and 0.5 g of benzoyl peroxide as the initiator.

o Under mechanical stirring and incandescent light, heat the reaction mixture to 85°C. The
reaction is exothermic and the temperature will rise.

» Control the reaction temperature in the range of 90-110°C and maintain for 8 hours.
e Monitor the reaction progress by Thin Layer Chromatography (TLC).

» Upon completion, cool the reaction mixture to allow the solid product to precipitate.
o Collect the solid by filtration and wash the filter cake thoroughly with water.

e Dry the solid product to yield 4-(Bromomethyl)phenylacetic acid.[6]

Synthesis of 4-(Hydroxymethyl)phenylacetic Acid

This protocol details the conversion of 4-(Bromomethyl)phenylacetic acid to its
corresponding alcohol.

Materials:

4-(Bromomethyl)phenylacetic acid

e Sodium hydroxide (NaOH)

o Concentrated sulfuric acid (Hz2SOa4)

e Sodium chloride (NaCl)

o Ethyl acetate

e Anhydrous sodium sulfate

e Petroleum ether

Procedure:
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» Dissolve 1.61 kg of sodium hydroxide in 90 L of water.

 To this solution, add 2.3 kg of 4-(Bromomethyl)phenylacetic acid and stir the mixture at
room temperature overnight.

» Monitor the reaction by TLC to confirm the complete consumption of the starting material.

o Carefully acidify the reaction mixture to a pH of approximately 2 with concentrated sulfuric
acid.

e Add 25 kg of solid sodium chloride to the mixture and extract with ethyl acetate (3 x 33 L).
o Combine the organic phases, wash with brine, and dry over anhydrous sodium sulfate.

» Concentrate the solution until a significant amount of solid precipitates.

o Store the suspension at 4-6°C overnight to promote further crystallization.

o Collect the solid product by filtration and wash the filter cake with petroleum ether (2 x 2 L) to
afford 4-(hydroxymethyl)phenylacetic acid.[8]

Applications in Drug Development and Research

4-(Bromomethyl)phenylacetic acid is a key building block in several areas of pharmaceutical
and chemical research.

» Solid-Phase Peptide Synthesis (SPPS): As "PAM acid," it is used to create the
phenylacetamidomethyl (PAM) linker, which is attached to a resin support. This linker is
instrumental in the Boc strategy of SPPS for the synthesis of peptides with a C-terminal
carboxylic acid. The peptide is assembled on the resin and then cleaved from the linker
under strong acidic conditions.

e Serine Protease Inhibitors: It serves as a precursor in the synthesis of serine protease
inhibitors, a class of drugs with various therapeutic applications.[6][9]

e Agrochemicals: The compound is utilized in the development of new herbicides and
pesticides.[2]
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« Organic Synthesis: Its dual reactivity allows for its use as a versatile intermediate in the
synthesis of complex organic molecules, including novel crown ether receptors and 4-
(acetoxymethyl)phenylacetic acid.[6][9]

Visualized Workflows and Pathways

The following diagrams illustrate key experimental workflows involving 4-
(Bromomethyl)phenylacetic acid derivatives.
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Solid-Phase Peptide Synthesis (SPPS) Workflow using a PAM Linker.
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Key Synthetic Transformations of 4-(Bromomethyl)phenylacetic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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